Cas no 879074-86-9 (4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 879074-86-9
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 3057614
• PubChem ID: 6502092
• Update Time: 2025-10-31

4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• EN300-110551
• 879074-86-9
• 4-(4-chlorophenyl)-3-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
• AKOS000268494
• 4-(4-chlorophenyl)-5-(2-methylphenyl)-2H-1,2,4-triazole-3-thione
• EKB07486
• CS-0222155

• Inchi： 1S/C15H12ClN3S/c1-10-4-2-3-5-13(10)14-17-18-15(20)19(14)12-8-6-11(16)7-9-12/h2-9H,1H3,(H,18,20)
• InChI Key： PBWLMNRGDQESLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1C1C=CC=CC=1C)=S

Computed Properties

• Exact Mass: 301.0440463Da
• Monoisotopic Mass: 301.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 879074-86-9)

The compound 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 879074-86-9) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a chlorophenyl group and a methylphenyl moiety. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential biological activities. The presence of the thiol functional group enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for triazole derivatives in drug discovery, particularly for their antimicrobial, antifungal, and anti-inflammatory properties. The 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is no exception, with researchers exploring its applications in developing novel therapeutics. Its unique structural attributes, including the chlorophenyl and methylphenyl substituents, contribute to its lipophilicity and binding affinity, which are critical for drug-receptor interactions.

In the context of green chemistry, this compound has garnered attention for its potential role in sustainable synthesis. Researchers are investigating eco-friendly methodologies to produce 1,2,4-triazole derivatives, minimizing hazardous byproducts. The thiol group in 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

From an industrial perspective, the scalability of synthesizing 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is a topic of interest. Optimizing reaction conditions, such as temperature, solvent choice, and catalyst use, can enhance yield and purity. The compound's stability under various storage conditions is also a key consideration for manufacturers and distributors.

The rise of computational chemistry has further propelled research into triazole-based compounds. Molecular docking studies and quantitative structure-activity relationship (QSAR) models are being employed to predict the biological activity of 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol. These approaches accelerate the identification of promising candidates for further experimental validation.

Another area of exploration is the compound's potential in material science. The 1,2,4-triazole scaffold is known to contribute to the thermal stability and electronic properties of polymers and coordination complexes. Incorporating 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol into advanced materials could lead to innovations in electronics, coatings, and catalysis.

For researchers and industry professionals, understanding the spectroscopic characterization of 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is essential. Techniques such as NMR, IR, and mass spectrometry are routinely used to confirm its structure and purity. These analytical methods ensure the compound meets the stringent quality standards required for further applications.

In summary, 4-(4-chlorophenyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 879074-86-9) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its structural features, including the chlorophenyl, methylphenyl, and thiol groups, make it a valuable building block for innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing scientific and industrial endeavors.